Cas no 31719-16-1 (1,4-Butanediamine,N1,N4-bis(2-methylpropyl)-)

1,4-Butanediamine,N1,N4-bis(2-methylpropyl)- structure
31719-16-1 structure
Product Name:1,4-Butanediamine,N1,N4-bis(2-methylpropyl)-
CAS No:31719-16-1
MF:C12H28N2
MW:200.364123344421
CID:312279
PubChem ID:35877
Update Time:2025-04-19

1,4-Butanediamine,N1,N4-bis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine,N1,N4-bis(2-methylpropyl)-
    • N',N'-bis(2-methylpropyl)butane-1,4-diamine
    • BRN 1742848
    • N~1~,N~4~-Bis(2-methylpropyl)butane-1,4-diamine
    • Diisobutylputrescine
    • 31719-16-1
    • DTXSID00953663
    • SCHEMBL9624660
    • 1,4-BUTANEDIAMINE, N,N'-DIISOBUTYL-
    • N,N'-Diisobutyl-1,4-butanediamine
    • Inchi: 1S/C12H28N2/c1-11(2)9-13-7-5-6-8-14-10-12(3)4/h11-14H,5-10H2,1-4H3
    • InChI Key: FUYYBRYQDMGVRX-UHFFFAOYSA-N
    • SMILES: N(CC(C)C)CCCCNCC(C)C

Computed Properties

  • Exact Mass: 200.22544
  • Monoisotopic Mass: 200.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 96.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.817
  • Boiling Point: 253.5°Cat760mmHg
  • Flash Point: 113.8°C
  • Refractive Index: 1.441
  • PSA: 24.06
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